Cas no 1599050-03-9 (2-(2-fluoroethoxy)-4-methoxyaniline)

• Product Name: 2-(2-fluoroethoxy)-4-methoxyaniline
• CAS No: 1599050-03-9
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6388472
• PubChem ID: 102702223
• Update Time: 2025-10-28

2-(2-fluoroethoxy)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoroethoxy)-4-methoxyaniline
• EN300-1144032
• 1599050-03-9

• Inchi： 1S/C9H12FNO2/c1-12-7-2-3-8(11)9(6-7)13-5-4-10/h2-3,6H,4-5,11H2,1H3
• InChI Key： SFWNJSJRRNJZOC-UHFFFAOYSA-N
• SMILES： FCCOC1C=C(C=CC=1N)OC

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2-fluoroethoxy)-4-methoxyaniline

Comprehensive Overview of 2-(2-Fluoroethoxy)-4-methoxyaniline (CAS No. 1599050-03-9): Properties, Applications, and Industry Insights

2-(2-Fluoroethoxy)-4-methoxyaniline (CAS No. 1599050-03-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This aromatic amine derivative, characterized by a fluoroethoxy substituent and a methoxy group, exhibits remarkable potential as a building block for bioactive molecules. Its molecular formula, C₉H₁₂FNO₂, and precise molecular weight of 185.20 g/mol make it a valuable intermediate in modern synthetic chemistry.

The compound's fluorinated ethoxy moiety is particularly noteworthy, as fluorine incorporation often enhances metabolic stability and bioavailability in drug candidates. Researchers are increasingly exploring 2-(2-fluoroethoxy)-4-methoxyaniline for its potential in developing novel therapeutics targeting neurological disorders and inflammatory conditions, aligning with current trends in precision medicine. The presence of both electron-donating (methoxy) and moderately electron-withdrawing (fluoroethoxy) groups creates interesting electronic properties that influence its reactivity in coupling reactions.

From a synthetic chemistry perspective, CAS 1599050-03-9 demonstrates excellent compatibility with palladium-catalyzed cross-coupling reactions, making it valuable for constructing complex molecular architectures. Recent publications highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig reactions, addressing the growing demand for efficient C-N and C-C bond-forming methodologies. The compound's stability under various reaction conditions has made it particularly attractive for multi-step syntheses in drug discovery programs.

Analytical characterization of 2-(2-fluoroethoxy)-4-methoxyaniline typically involves advanced techniques such as HPLC-MS, ¹H/¹⁹F NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and structural integrity, which are critical parameters for pharmaceutical applications. The fluorine atom's distinct NMR signature (δ ~ -220 ppm in ¹⁹F NMR) provides a convenient handle for reaction monitoring and quality control.

In material science applications, derivatives of 1599050-03-9 have shown promise as precursors for functionalized polymers with tailored electronic properties. The compound's ability to participate in oxidative polymerization reactions while maintaining the fluoroalkoxy substituent's integrity opens possibilities for developing advanced materials with specific dielectric characteristics. This aligns with industry needs for novel polymers in flexible electronics and energy storage devices.

Environmental and safety assessments of 2-(2-fluoroethoxy)-4-methoxyaniline indicate it requires standard laboratory precautions for handling aromatic amines. Proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended. The compound's environmental fate and biodegradation pathways are currently under investigation as part of broader efforts to evaluate the ecological impact of fluorinated organic compounds.

Market analysis reveals growing demand for fluorinated aniline derivatives, with CAS 1599050-03-9 positioned as a high-value intermediate. Pharmaceutical companies and contract research organizations are actively sourcing this compound for fragment-based drug discovery and lead optimization programs. The global market for such specialized intermediates is projected to expand significantly, driven by increased R&D investment in targeted therapies.

Recent patent literature demonstrates innovative applications of 2-(2-fluoroethoxy)-4-methoxyaniline in developing kinase inhibitors and GPCR modulators. Its structural motif appears in several clinical candidates for oncology and CNS disorders, reflecting the pharmaceutical industry's focus on fluorine-containing bioactive molecules. These developments respond to the medical community's need for drugs with improved target selectivity and pharmacokinetic profiles.

From a regulatory standpoint, 1599050-03-9 is not currently listed on major controlled substance inventories, facilitating its use in legitimate research applications. However, researchers should consult local regulations regarding fluorine-containing compounds and ensure proper documentation for international shipments. The compound's status under REACH and other chemical inventories should be verified prior to large-scale procurement.

Future research directions for 2-(2-fluoroethoxy)-4-methoxyaniline include exploring its potential in radiopharmaceuticals (via ¹⁸F labeling) and as a scaffold for PET tracer development. The compound's synthetic versatility and the growing importance of molecular imaging in personalized medicine create exciting opportunities for innovation. Additionally, its application in agrochemicals as a precursor for novel herbicides and fungicides is being investigated by several agrochemical companies.

Quality control protocols for CAS 1599050-03-9 typically specify limits for residual solvents and heavy metals, with HPLC purity thresholds often exceeding 98%. Reputable suppliers provide comprehensive analytical data packages including chromatograms, spectral data, and certificates of analysis. These quality assurances are particularly important for pharmaceutical customers requiring materials for GMP-compliant synthesis.

The synthesis of 2-(2-fluoroethoxy)-4-methoxyaniline generally proceeds through nucleophilic aromatic substitution or palladium-catalyzed etherification routes. Process optimization efforts focus on improving atom economy and reducing hazardous byproducts, reflecting the chemical industry's commitment to green chemistry principles. Recent advances in continuous flow chemistry have demonstrated potential for safer and more efficient production of this valuable intermediate.

In conclusion, 2-(2-fluoroethoxy)-4-methoxyaniline (CAS No. 1599050-03-9) represents an important building block in modern organic synthesis with diverse applications across pharmaceutical and materials science domains. Its unique combination of fluorine and methoxy substituents, coupled with excellent synthetic handleability, ensures its continued relevance in cutting-edge research. As the scientific community increasingly recognizes the value of fluorinated compounds, the importance of this specialized aniline derivative is likely to grow significantly in coming years.